Cas no 648449-77-8 (2,4-Thiazolidinedione, 5-[(1,3-dihydro-5-isobenzofuranyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(1,3-dihydro-5-isobenzofuranyl)methylene]-
• CAS No: 648449-77-8
• MF: C₁₂H₉NO₃S
• MW: 247.269761800766
• CID: 414115
• PubChem ID: 71378265
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-[(1,3-dihydro-5-isobenzofuranyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(1,3-dihydro-5-isobenzofuranyl)methylene]-
• 5-(1,3-dihydro-2-benzofuran-5-ylmethylidene)-1,3-thiazolidine-2,4-dione
• RSRLVLFCAJZNON-UHFFFAOYSA-N
• 5-(1,3-dihydro-2-benzofuran-5-ylmethylene)-1,3-thiazolidine-2,4-dione
• 648449-77-8
• DTXSID60800886
• 5-[(1,3-Dihydro-2-benzofuran-5-yl)methylidene]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C12H9NO3S/c14-11-10(17-12(15)13-11)4-7-1-2-8-5-16-6-9(8)3-7/h1-4H,5-6H2,(H,13,14,15)
• InChI Key： RSRLVLFCAJZNON-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC2COCC=2C=1)=O)=O

Computed Properties

• Exact Mass: 247.03031432g/mol
• Monoisotopic Mass: 247.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7Ų